Cas no 72514-90-0 (Specioside)

Specioside structure

Product Name:Specioside

CAS No:72514-90-0

MF:C₂₄H₂₈O₁₂

MW:508.471928596497

CID:837197

PubChem ID:11948661

Update Time:2025-04-19

Specioside Chemical and Physical Properties

Names and Identifiers

- Specioside
- -D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)- 1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)- 6-[[(2E)-3-(4-hydroxyphenyl)-1- oxo-2-propenyl]oxy]oxireno[4,5]cyclopenta[1,2-c]- pyran-2-yl
- -D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)- 1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl...
- [(1aS)-1a,1balpha,2,5aalpha,6,6abeta-Hexahydro-1abeta-hydroxymethyl-6alpha-[[(E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]oxireno[4,5]cyclopenta[1,2-c]pyran-2alpha-yl]beta-D-glucopyranoside
- 6-O-(p-Coumaroyl)catalpol
- BDBM50429455
- DTXSID801318410
- CS-0016593
- beta-D-Glucopyranoside, (1aS,1bS,2S,5aR,6S,6aS)-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)-6-(((2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl)oxy)oxireno(4,5)cyclopenta(1,2-c)pyran-2-yl
- 72514-90-0
- CHEBI:181647
- (-)-Specioside;6-O-(E)-p-Coumaroylcatalpol
- HY-N1206
- FS-8992
- NCGC00347822-02
- [(1S,2S,4S,5S,6R,10S)-2-(hydroxymethyl)-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-5-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
- AKOS040762362
- CHEMBL2332355
- NCGC00347822-02_C24H28O12_2-Propenoic acid, 3-(4-hydroxyphenyl)-, (1aS,1bS,2S,5aR,6S,6aS)-2-(beta-D-glucopyranosyloxy)-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-6-yl ester, (2E)-
- (-)-Specioside
- GLXC-18461
- [ "" ]
- Inchi： 1S/C24H28O12/c25-9-14-17(29)18(30)19(31)23(33-14)35-22-16-13(7-8-32-22)20(21-24(16,10-26)36-21)34-15(28)6-3-11-1-4-12(27)5-2-11/h1-8,13-14,16-23,25-27,29-31H,9-10H2/b6-3+/t13-,14-,16-,17-,18+,19-,20+,21+,22+,23+,24-/m1/s1
- InChI Key： SKNVKBJSSSJNCI-UIBFFPKISA-N
- SMILES： O1[C@H]2[C@H]([C@@H]3C=CO[C@H]([C@@H]3[C@@]12CO)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC(/C=C/C1C=CC(=CC=1)O)=O

Computed Properties

Exact Mass: 508.15800
Monoisotopic Mass: 508.15807632g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 36
Rotatable Bond Count: 8
Complexity: 856
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 188

Experimental Properties

Color/Form: Powder
Density: 1.6±0.1 g/cm3
Boiling Point: 777.7±60.0 °C at 760 mmHg
Flash Point: 266.0±26.4 °C
PSA: 187.90000
LogP: -1.62040
Vapor Pressure: 0.0±2.8 mmHg at 25°C

Specioside Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Specioside Pricemore >>

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